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Compound of Interest

Compound Name: Dactylocycline D

Cat. No.: B606931 Get Quote

Disclaimer: The specific chemical structure and detailed experimental data for Dactylocycline
D are not readily available in the public domain scientific literature and chemical databases.

This guide will provide a comprehensive overview of the dactylocycline family of antibiotics,

with a focus on the most abundant and well-characterized member, Dactylocycline A, as a

representative of this novel class of tetracycline derivatives. The methodologies and general

properties described are applicable to the entire family, including Dactylocycline D.

Introduction to the Dactylocyclines
The dactylocyclines are a group of novel, naturally occurring tetracycline glycoside antibiotics.

[1][2] They are produced by the fermentation of a strain of the actinomycete Dactylosporangium

sp. (ATCC 53693).[1][2] This family of compounds is of significant scientific interest due to their

activity against certain tetracycline-resistant bacteria, a feature not shared by their common

aglycone, dactylocyclinone.[1] The dactylocycline complex includes several related members,

primarily Dactylocycline A and B, along with minor components such as Dactylocycline D and

E.

Chemical Structure of the Dactylocycline Family
The core chemical entity of all dactylocyclines is dactylocyclinone, a unique tetracycline

aglycone. The individual dactylocyclines are differentiated by the nature of the glycosidic

substituent attached to this core.
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Representative Structure: Dactylocycline A
Dactylocycline A is the most abundant member of this antibiotic family. Its structure consists of

the dactylocyclinone core glycosidically linked to a novel hydroxyamino sugar moiety.

Chemical Structure of Dactylocycline A

Dactylocyclinone Core Hydroxyamino Sugar

Glycosidic Bond

Figure 1: General schematic of Dactylocycline A's structure.

Click to download full resolution via product page

Caption: General schematic of Dactylocycline A's structure.

The IUPAC name for Dactylocycline A is (4S,4aR,5aS,6R,12aS)-7-chloro-4-

(dimethylamino)-1,4a,10,11,12a-pentahydroxy-6-[(2S,4S,5R,6S)-4-(hydroxyamino)-5-methoxy-

4,6-dimethyloxan-2-yl]oxy-8-methoxy-6-methyl-3,12-dioxo-5,5a-dihydro-4H-tetracene-2-

carboxamide.
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Quantitative Data
The following table summarizes the key physicochemical properties of Dactylocycline A.

Property Value Source(s)

Molecular Formula C₃₁H₄₀ClN₃O₁₃

Molecular Weight 698.1 g/mol

Exact Mass 697.2249660 Da

Experimental Protocols
The isolation and structure elucidation of the dactylocyclines involved a combination of

fermentation, chromatographic separation, and advanced spectroscopic techniques.

Fermentation and Isolation
Fermentation:Dactylosporangium sp. (ATCC 53693) is cultured in a suitable fermentation

medium to produce the dactylocycline antibiotic complex.

Extraction: The fermentation broth is harvested, and the dactylocyclines are extracted from

the mycelium and filtrate using solvent extraction methods.

Purification: The crude extract, containing a mixture of dactylocyclines, is subjected to a

series of chromatographic separations. This typically involves techniques such as column

chromatography on various stationary phases to isolate the individual components

(Dactylocycline A, B, D, E, etc.).

Structure Elucidation
The determination of the chemical structures of the dactylocyclines was achieved through the

following key experimental procedures:

Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) was

instrumental in determining the molecular weights of the parent compounds and their

fragmentation patterns, providing initial structural clues.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H, ¹³C) and 2D (COSY,

HMQC, HMBC) NMR experiments were conducted to establish the connectivity of atoms

within the dactylocyclinone core and the attached sugar moieties. These experiments

allowed for the complete assignment of all proton and carbon signals, revealing the intricate

details of the molecular framework.

Circular Dichroism (CD): CD spectroscopy was employed to determine the absolute

stereochemistry of the chiral centers within the dactylocycline molecules. By comparing the

CD spectra of the dactylocyclines to those of known tetracycline compounds, the relative and

absolute configurations of the stereocenters were established.

Acid Hydrolysis: The glycosidic linkage in dactylocyclines is acid-sensitive. Treatment with

mild acid cleaves the sugar moiety from the tetracycline core, yielding the common aglycone,

dactylocyclinone, and the individual sugar components. This chemical degradation was

crucial for the separate characterization of the two main parts of the molecule.

Biological Activity and Logical Relationships
The primary biological significance of the dactylocyclines is their ability to overcome certain

mechanisms of tetracycline resistance in bacteria. This provides a distinct advantage over

many conventional tetracycline antibiotics.
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Caption: Dactylocycline's activity against resistant bacteria.

The aglycone, dactylocyclinone, does not exhibit this activity and is cross-resistant with

tetracycline. This strongly suggests that the novel hydroxyamino sugar moiety is essential for

the dactylocyclines' ability to circumvent tetracycline resistance mechanisms.
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Conclusion
The dactylocyclines represent a promising class of tetracycline antibiotics with a unique

structural feature that confers activity against resistant bacterial strains. While the specific

structure of Dactylocycline D remains elusive in publicly accessible literature, the detailed

characterization of Dactylocycline A provides a robust framework for understanding the

chemical and biological properties of this important family of natural products. Further research

into the minor components like Dactylocycline D could yield valuable insights into the

structure-activity relationships within this class of compounds and potentially lead to the

development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b606931?utm_src=pdf-body
https://www.benchchem.com/product/b606931?utm_src=pdf-body
https://www.benchchem.com/product/b606931?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1490881/
https://pubmed.ncbi.nlm.nih.gov/1490881/
https://pubmed.ncbi.nlm.nih.gov/1490880/
https://pubmed.ncbi.nlm.nih.gov/1490880/
https://www.benchchem.com/product/b606931#what-is-dactylocycline-d-s-chemical-structure
https://www.benchchem.com/product/b606931#what-is-dactylocycline-d-s-chemical-structure
https://www.benchchem.com/product/b606931#what-is-dactylocycline-d-s-chemical-structure
https://www.benchchem.com/product/b606931#what-is-dactylocycline-d-s-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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